Cas no 112805-73-9 (Propane-1,1-d2,2,3-dibromo-1-chloro- (9CI))
112805-73-9 structure
Product Name:Propane-1,1-d2,2,3-dibromo-1-chloro- (9CI)
CAS No:112805-73-9
MF:C3H5Br2Cl
MW:238.345122098923
CID:191475
PubChem ID:12859638
Update Time:2025-04-19
Propane-1,1-d2,2,3-dibromo-1-chloro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propane-1,1-d2,2,3-dibromo-1-chloro- (9CI)
- 2,3-dibromo-1-chloro-1,1-dideuteriopropane
- 1,2-Dibromo-3-chloropropane-3,3-d2
- 2,3-Dibromo-1-chloropropane-1,1-d2
- Propane-1,1-d2, 2,3-dibromo-1-chloro-
- 2,3-Dibromo-1-chloro(1,1-~2~H_2_)propane
- 112805-73-9
- DTXSID70920903
-
- Inchi: 1S/C3H5Br2Cl/c4-1-3(5)2-6/h3H,1-2H2/i2D2
- InChI Key: WBEJYOJJBDISQU-CBTSVUPCSA-N
- SMILES: BrC(CBr)C([2H])([2H])Cl
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 235.85721g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 32
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 52.54
Propane-1,1-d2,2,3-dibromo-1-chloro- (9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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